![molecular formula C21H18O3 B11607344 2-methyl-3-phenyl-5-propyl-7H-furo[3,2-g]chromen-7-one](/img/structure/B11607344.png)
2-methyl-3-phenyl-5-propyl-7H-furo[3,2-g]chromen-7-one
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Overview
Description
2-methyl-3-phenyl-5-propyl-7H-furo[3,2-g]chromen-7-one is a complex organic compound with the molecular formula C20H16O3.
Preparation Methods
The synthesis of 2-methyl-3-phenyl-5-propyl-7H-furo[3,2-g]chromen-7-one can be achieved through several synthetic routes. One common method involves the condensation of 7-hydroxy-4-phenylcoumarin with appropriate aldehydes under acidic conditions . The reaction typically requires a catalyst such as p-toluenesulfonic acid and is carried out at elevated temperatures to facilitate the formation of the furochromene ring . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity .
Chemical Reactions Analysis
2-methyl-3-phenyl-5-propyl-7H-furo[3,2-g]chromen-7-one undergoes various chemical reactions, including:
Scientific Research Applications
Mechanism of Action
The mechanism of action of 2-methyl-3-phenyl-5-propyl-7H-furo[3,2-g]chromen-7-one involves its interaction with specific molecular targets and pathways. For instance, its anticancer activity may be attributed to its ability to induce apoptosis in cancer cells by targeting key signaling pathways involved in cell proliferation and survival . Additionally, its antimicrobial activity may result from its ability to disrupt bacterial cell membranes or inhibit essential enzymes .
Comparison with Similar Compounds
2-methyl-3-phenyl-5-propyl-7H-furo[3,2-g]chromen-7-one can be compared with other similar compounds, such as:
3-phenyl-5-propyl-7H-furo[3,2-g]chromen-7-one: This compound lacks the methyl group at the 2-position, which may affect its biological activity and chemical reactivity.
3-methyl-5-propyl-7H-furo[3,2-g]chromen-7-one: This compound lacks the phenyl group at the 3-position, which may influence its overall properties and applications.
5-phenyl-7H-furo[2,3-g]chromen-7-one: This compound has a different substitution pattern, which may result in distinct biological activities and chemical behaviors.
Properties
Molecular Formula |
C21H18O3 |
---|---|
Molecular Weight |
318.4 g/mol |
IUPAC Name |
2-methyl-3-phenyl-5-propylfuro[3,2-g]chromen-7-one |
InChI |
InChI=1S/C21H18O3/c1-3-7-15-10-20(22)24-18-12-19-17(11-16(15)18)21(13(2)23-19)14-8-5-4-6-9-14/h4-6,8-12H,3,7H2,1-2H3 |
InChI Key |
GPUSEPCBQVISEM-UHFFFAOYSA-N |
Canonical SMILES |
CCCC1=CC(=O)OC2=CC3=C(C=C12)C(=C(O3)C)C4=CC=CC=C4 |
Origin of Product |
United States |
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